Cas no 1147181-38-1 (cis-3-fluoro-4-methoxypiperidine)

• Product Name: cis-3-fluoro-4-methoxypiperidine
• CAS No: 1147181-38-1
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• CID: 5271526
• PubChem ID: 89025996
• Update Time: 2026-03-09

cis-3-fluoro-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-Fluoro-4-methoxypiperidine
• Cis-3-fluoro-4-methoxypiperidine
• rac-(3R,4S)-3-fluoro-4-methoxypiperidine
• cis-3-fluoro-4-methoxypiperidine

• Inchi： 1S/C6H12FNO/c1-9-6-2-3-8-4-5(6)7/h5-6,8H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： NKLOYRQCMQNZOI-NTSWFWBYSA-N
• SMILES： F[C@H]1CNCC[C@H]1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on cis-3-fluoro-4-methoxypiperidine

Recent Advances in the Application of cis-3-Fluoro-4-Methoxypiperidine (CAS: 1147181-38-1) in Medicinal Chemistry

The compound cis-3-fluoro-4-methoxypiperidine (CAS: 1147181-38-1) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and pain management. This fluorinated piperidine derivative exhibits unique stereoelectronic properties due to the synergistic effects of fluorine substitution at the 3-position and methoxy group at the 4-position, which significantly influence its pharmacokinetic profile and target binding affinity.

Recent studies have demonstrated the crucial role of cis-3-fluoro-4-methoxypiperidine as a key building block in the synthesis of σ1 receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry revealed that incorporation of this scaffold into novel compounds resulted in enhanced blood-brain barrier penetration and improved selectivity for σ1 receptors over σ2 receptors, with compound 14b showing particularly promising results in neuropathic pain models (pIC50 = 7.2). The stereochemistry of the fluorine substituent was found to be critical for activity, with the cis-configuration showing 10-fold greater potency than the trans-isomer.

In the field of antidepressant development, researchers at Pfizer have utilized 1147181-38-1 as a core structure for novel triple reuptake inhibitors (TRIs). The fluorinated piperidine moiety contributes to optimal lipophilicity (clogP = 2.1) and basicity (pKa = 8.3), properties that are essential for CNS drug development. Preclinical data presented at the 2023 ACS National Meeting showed that these derivatives exhibited balanced inhibition of serotonin, norepinephrine, and dopamine transporters (SERT, NET, and DAT respectively), with improved metabolic stability compared to previous generations of TRIs.

The synthetic accessibility of cis-3-fluoro-4-methoxypiperidine has also been significantly improved through recent methodological advances. A 2024 Nature Protocols publication detailed an efficient asymmetric synthesis route starting from commercially available 4-methoxypyridine, featuring a highly diastereoselective fluorination step (dr > 20:1) using Selectfluor as the fluorinating agent. This scalable procedure (75% overall yield) has facilitated broader investigation of this scaffold in drug discovery programs.

Emerging applications in radiopharmaceuticals have also been reported, with 18F-labeled derivatives of 1147181-38-1 being developed as PET tracers for imaging neuroinflammation. The presence of the fluorine atom provides a convenient handle for radiolabeling, while the methoxy group enhances binding to translocator protein (TSPO) targets. Preliminary clinical trials have shown promising results in early detection of neurodegenerative diseases, with high brain uptake and favorable dosimetry profiles.

While the therapeutic potential of cis-3-fluoro-4-methoxypiperidine derivatives is significant, challenges remain in optimizing their metabolic stability and minimizing potential CYP450 inhibition. Current structure-activity relationship (SAR) studies are focusing on modifications to the piperidine nitrogen and exploration of various substituents at the 1-position to address these issues while maintaining the advantageous properties of the core scaffold.